5-[(4-Chloroanilino)methylene]-3-(4-chlorophenyl)-1lambda~6~,3-thiazolane-1,1,4-trione

• IUPAC Name: (5E)-5-[(4-chloroanilino)methylidene]-3-(4-chlorophenyl)-1,1-dioxo-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H12Cl2N2O3S/c17-11-1-5-13(6-2-11)19-9-15-16(21)20(10-24(15,22)23)14-7-3-12(18)4-8-14/h1-9,19H,10H2/b15-9+
• InChI Key: VCFYFBHSMZCUSS-OQLLNIDSSA-N
• Canonical SMILES: C1N(C(=O)C(=CNC2=CC=C(C=C2)Cl)S1(=O)=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1N(C(=O)/C(=C\NC2=CC=C(C=C2)Cl)/S1(=O)=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12Cl2N2O3S
• Molecular Weight: 383.2 g/mol

Description

The compound “5-[(4-Chloroanilino)methylene]-3-(4-chlorophenyl)-1lambda~6~,3-thiazolane-1,1,4-trione” is a chemical substance with the CAS number 338751-74-9. It has a molecular formula of C16H12Cl2N2O3S and a molecular weight of 383.25.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 578.1±50.0 °C and a predicted density of 1.627±0.06 g/cm3. Its pKa value is predicted to be -1.60±0.20.

Scientific Research Applications

Synthesis and Characterization

• Development of Heterocycles : Shibuya (1984) demonstrated the synthesis of heterocycles, such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives, from reactions involving active methylenes, highlighting methods potentially applicable to related compounds (Shibuya, 1984).

• Metal Chelates for Antimicrobial Activity : Patel and Singh (2009) investigated the synthesis and antimicrobial activity of metal chelates derived from similar structural frameworks, suggesting potential applications in creating bioactive metal complexes (Patel & Singh, 2009).

Biological Applications

• Molluscicidal Activity : Abdelrazek, Michael, and Mohamed (2006) synthesized derivatives for assessing molluscicidal activity towards Biomphalaria alexandrina snails, indicating potential applications in pest control (Abdelrazek, Michael, & Mohamed, 2006).

• Antimicrobial Activity : Thiazolo[3, 2]pyridines containing Pyrazolyl moiety were synthesized and screened for antimicrobial activities by El-Emary et al. (2005), demonstrating the use of related compounds in developing new antimicrobial agents (El-Emary et al., 2005).

Advanced Materials and Catalysis

• Efficient Synthesis Methods : Karimi-Jaberi et al. (2012) explored the use of 1,3,5-Tris(hydrogensulfato) benzene as a catalyst for synthesizing bis(pyrazol-5-ols), showcasing innovative approaches to synthesizing complex molecules that could extend to similar structures (Karimi-Jaberi et al., 2012).

Safety and Hazards

The safety and hazards of a chemical compound are typically provided in its Material Safety Data Sheet (MSDS). Unfortunately, the web search results did not provide an MSDS for this compound.